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Compound of Interest

Compound Name: Cesium carbonate

Cat. No.: B044355

Abstract: This document provides a comprehensive technical overview of the material safety
data for Cesium Carbonate (Cs2CO3), tailored for researchers, scientists, and professionals in
drug development. It consolidates critical safety information, including physical and chemical
properties, hazard classifications, toxicological data, and emergency procedures. All
guantitative data is presented in structured tables for clarity. The guide includes detailed
diagrams of key safety workflows and logical relationships, and outlines a representative
experimental protocol for toxicological assessment to ensure a thorough understanding of the
material's safety profile.

Compound Identification and Physicochemical
Properties

Cesium carbonate (CAS No. 534-17-8) is a white, crystalline, hygroscopic solid compound.[1]
[2] It is widely utilized in organic synthesis as a mild and effective base, owing to its high
solubility in polar organic solvents compared to other alkali metal carbonates like potassium or
sodium carbonate.[1][2][3][4] Its applications are prominent in N-alkylation reactions, Suzuki,
Heck, and Sonogashira coupling reactions, and in enhancing the efficiency of polymer solar
cells.[1] Understanding its properties is paramount for safe handling in a laboratory setting.

Table 1: Chemical Identifiers
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Identifier

IUPAC Name

Value

Dicaesium carbonate

Chemical Formula

Cs2C0s

CAS Number

534-17-8[1][5]

EC Number

208-591-9[1][5]

| Molecular Weight | 325.82 g/mol [6] |

Table 2: Physical and Chemical Properties

Property Value

Appearance White crystalline powder[1][6]

Odor Odorless|3]

Density 4.072 g/cm3[1][4]

Melting Point 610 °C (1,130 °F; 883 K) (decomposes)[1][2]

Solubility in Water

2605 g/L (15 °C)[1]

Solubility in Ethanol

110 g/L[1]

Solubility in DMF

119.6 g/L[1]

Flash Point

Non-flammable[1][7]

Auto-ignition Temperature

None[7]

| Stability | Stable under normal conditions, but is hygroscopic and sensitive to moisture.[6][7] |

Hazard Identification and GHS Classification

Cesium carbonate is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The primary hazards are

associated with irritation and potential long-term health effects.
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Table 3: GHS Hazard Classification for Cesium Carbonate

Hazard Class Category Hazard Statement
] . o H315: Causes skin
Skin Corrosion/Irritation 2 oL
irritation[5][6][8]
H318/H319: Causes serious
Serious Eye Damage/Irritation 1/2A eye damage / Causes serious
eye irritation[5][6][8][9][10]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[5][6][8]
H361: Suspected of damaging
Reproductive Toxicity 2 fertility or the unborn child[9]

[10][11]

| Specific Target Organ Toxicity (Repeated Exposure) | 2 | H373: May cause damage to organs

(Kidney, Adrenal gland, Testes) through prolonged or repeated exposure[9][10][11] |
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GHS Hazard Statements

H373:. May cause damage to organs

H361: Suspected of damaging fertility

H315: Causes skin irritation

Warning _|—

| Warning
] Warning

» H319: Causes serious eye irritation

H335: May cause respiratory irritation

Click to download full resolution via product page
Caption: GHS pictogram and associated primary hazard statements for Cesium Carbonate.

Toxicological Profile

The primary toxicological concerns with cesium carbonate are acute irritation and potential
chronic organ damage.[12]

Table 4: Acute Toxicity Data

Route Species Value

Oral Rat LD50: 2,333 mg/kg[7][13]

| Oral | Mouse | LD50: 2,170 mg/kg[14] |
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Representative Experimental Protocol: Acute Oral
Toxicity (LD50)

The cited LD50 value is determined through standardized testing protocols. A representative
methodology is the OECD Test Guideline 425: Acute Oral Toxicity — Up-and-Down Procedure
(UDP). This protocol is designed to estimate the LD50 using a minimal number of animals.

Methodology:

o Animal Selection: Healthy, young adult rats of a single sex (typically females, which are often
more sensitive) are selected. Animals are caged individually and acclimated for at least 5
days before dosing.

o Dose Administration: The test substance is administered orally via gavage. The initial dose is
selected based on available information, often near an estimated LD50.

e Sequential Dosing (Up-and-Down): A single animal is dosed.

o If the animal survives, the next animal is given a higher dose (the dose progression factor
is typically 1.5-2.0).

o If the animal dies, the next animal is given a lower dose.

o Observation Period: Animals are observed for up to 14 days. Key observations include
changes in skin, fur, eyes, and behavior, as well as measurements of body weight. All
mortalities and signs of toxicity are recorded.

o Data Analysis: The LD50 is calculated from the results of the sequential doses using a
maximum likelihood method. This approach significantly reduces the number of animals
required compared to classical LD50 methods.

Safe Handling, Storage, and Emergency Procedures

Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE) and Handling
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Engineering Controls: Always handle cesium carbonate in a well-ventilated area, preferably
within a chemical fume hood, to minimize dust inhalation.[7][8] Facilities should be equipped
with an eyewash station and a safety shower.[12]

Eye Protection: Wear approved safety glasses with side shields or chemical safety goggles.

[7]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and wear a lab coat or other
protective clothing.[5][7]

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved
particulate respirator should be worn.[5]

Handling Practices: Avoid generating dust.[5] Avoid contact with skin, eyes, and clothing.[7]
Wash hands thoroughly after handling.[6]
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Preparation

Assess Risks & Review MSDS

Engage Engineering Controls

(e.g., Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling

Handle Cs2COs3

(Avoid Dust Generation)

Post-Handling

Clean Work Area & Decontaminate

Dispose of Waste Properly

Store in Tightly Sealed Container
(Dry Location)
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1. Rinse with water for at least 15 min, lifting eyelids. 1. Do NOT induce vomiting.
2. Remove contact lenses if possible. 2. Give 2-4 cups of water if conscious.
3. Seek IMMEDIATE medical attention. 3. Seek IMMEDIATE medical attention.

1. Move to fresh air.
2. Seek medical attention if breathing is difficult.

1. Remove contaminated clothing.
2. Wash area with soap and water for 15 min.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Caesium carbonate - Wikipedia [en.wikipedia.org]

. Application and Property of Cesium carbonate_Chemicalbook [chemicalbook.com]
. alfa-chemistry.com [alfa-chemistry.com]

. semiconductor.alfachemic.com [semiconductor.alfachemic.com]

. Cesium Carbonate - ESPI Metals [espimetals.com]

. lobachemie.com [lobachemie.com]

. prochemonline.com [prochemonline.com]

. cdhfinechemical.com [cdhfinechemical.com]

°
(o] [e0] ~ (o)) )] EAN w N |l

. sigmaaldrich.com [sigmaaldrich.com]
¢ 10. fishersci.com [fishersci.com]

e 11. chemos.de [chemos.de]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b044355?utm_src=pdf-body-img
https://www.benchchem.com/product/b044355?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Caesium_carbonate
https://www.chemicalbook.com/article/application-and-property-of-cesium-carbonate.htm
https://www.alfa-chemistry.com/product/cesium-carbonate-cas-534-17-8-496320.html
https://semiconductor.alfachemic.com/product/cesium-carbonate-cas-534-17-8-172825.html
https://www.espimetals.com/index.php/msds/508-Cesium%20Carbonate
https://www.lobachemie.com/lab-chemical-msds/MSDS-CESIUM-CARBONATE-CASNO-534-17-02648-EN.aspx
https://prochemonline.com/wp-content/uploads/2021/06/1435.CesiumCarbonate.pdf
https://www.cdhfinechemical.com/images/product/msds/142_1028197726_CesiumCarbonate-CASNO-534-17-8-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/20959
https://www.fishersci.com/store/msds?partNumber=AC278020500&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/534-17-8-A0023074-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
¢ 13. chemicalbook.com [chemicalbook.com]
e 14, datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [A Technical Guide to the Material Safety Data Sheet for
Cesium Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044355#cesium-carbonate-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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